Cas no 185757-28-2 (Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-)
185757-28-2 structure
Product Name:Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-
CAS No:185757-28-2
MF:C16H20
MW:212.330004692078
CID:1378709
PubChem ID:12975324
Update Time:2025-04-20
Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-
- 1-(4,5-diethylcyclopenta-1,4-dien-1-yl)-4-methylbenzene
- 185757-28-2
- DTXSID30514261
-
- Inchi: 1S/C16H20/c1-4-13-10-11-16(15(13)5-2)14-8-6-12(3)7-9-14/h6-9,11H,4-5,10H2,1-3H3
- InChI Key: WFEJDOWGPVUZOR-UHFFFAOYSA-N
- SMILES: C1(CC)CC=C(C2C=CC(C)=CC=2)C=1CC
Computed Properties
- Exact Mass: 212.1566
- Monoisotopic Mass: 212.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl- Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
185757-28-2 (Benzene, 1-(4,5-diethyl-1,4-cyclopentadien-1-yl)-4-methyl-) Related Products
- 2519-10-0(1,2,3,4,5-Pentaphenyl-1,3-cyclopentadiene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent